Cas no 40723-34-0 (Thiophene-2-sulfinic acid)
Thiophene-2-sulfinic acid structure
Product Name:Thiophene-2-sulfinic acid
CAS No:40723-34-0
MF:C4H4O2S2
MW:148.203358650208
CID:2633561
PubChem ID:421251
Update Time:2025-04-21
Thiophene-2-sulfinic acid Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL15888947
- thiophene-2-sulfinic acid
- SCHEMBL3154218
- 40723-34-0
- AUPDIWFBUOVUGO-UHFFFAOYSA-N
- thiophene-2-sulfinicacid
- thiophene-2-sulphinic acid
- Thiophene-2-sulfinic acid
-
- Inchi： 1S/C4H4O2S2/c5-8(6)4-2-1-3-7-4/h1-3H,(H,5,6)
- InChI Key： AUPDIWFBUOVUGO-UHFFFAOYSA-N
- SMILES： S1C=CC=C1S(=O)O
Computed Properties
- Exact Mass: 147.96527171g/mol
- Monoisotopic Mass: 147.96527171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 84.8Ų
Thiophene-2-sulfinic acid Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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